Cas no 1691704-72-9 (3-Thiophenemethanol, α-[1-(aminomethyl)propyl]tetrahydro-)
3-Thiophenemethanol, α-[1-(aminomethyl)propyl]tetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- 3-Thiophenemethanol, α-[1-(aminomethyl)propyl]tetrahydro-
- 2-(aminomethyl)-1-(thiolan-3-yl)butan-1-ol
- EN300-683353
- 1691704-72-9
-
- Inchi: 1S/C9H19NOS/c1-2-7(5-10)9(11)8-3-4-12-6-8/h7-9,11H,2-6,10H2,1H3
- InChI Key: WOCFZVNHPZQLRG-UHFFFAOYSA-N
- SMILES: C1SCCC1C(C(CN)CC)O
Computed Properties
- Exact Mass: 189.11873540g/mol
- Monoisotopic Mass: 189.11873540g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 71.6Ų
Experimental Properties
- Density: 1.082±0.06 g/cm3(Predicted)
- Boiling Point: 336.4±12.0 °C(Predicted)
- pka: 14.47±0.20(Predicted)
3-Thiophenemethanol, α-[1-(aminomethyl)propyl]tetrahydro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-683353-0.05g |
2-(aminomethyl)-1-(thiolan-3-yl)butan-1-ol |
1691704-72-9 | 95.0% | 0.05g |
$827.0 | 2025-03-12 | |
| Enamine | EN300-683353-0.1g |
2-(aminomethyl)-1-(thiolan-3-yl)butan-1-ol |
1691704-72-9 | 95.0% | 0.1g |
$867.0 | 2025-03-12 | |
| Enamine | EN300-683353-0.25g |
2-(aminomethyl)-1-(thiolan-3-yl)butan-1-ol |
1691704-72-9 | 95.0% | 0.25g |
$906.0 | 2025-03-12 | |
| Enamine | EN300-683353-0.5g |
2-(aminomethyl)-1-(thiolan-3-yl)butan-1-ol |
1691704-72-9 | 95.0% | 0.5g |
$946.0 | 2025-03-12 | |
| Enamine | EN300-683353-1.0g |
2-(aminomethyl)-1-(thiolan-3-yl)butan-1-ol |
1691704-72-9 | 95.0% | 1.0g |
$986.0 | 2025-03-12 | |
| Enamine | EN300-683353-2.5g |
2-(aminomethyl)-1-(thiolan-3-yl)butan-1-ol |
1691704-72-9 | 95.0% | 2.5g |
$1931.0 | 2025-03-12 | |
| Enamine | EN300-683353-5.0g |
2-(aminomethyl)-1-(thiolan-3-yl)butan-1-ol |
1691704-72-9 | 95.0% | 5.0g |
$2858.0 | 2025-03-12 | |
| Enamine | EN300-683353-10.0g |
2-(aminomethyl)-1-(thiolan-3-yl)butan-1-ol |
1691704-72-9 | 95.0% | 10.0g |
$4236.0 | 2025-03-12 |
3-Thiophenemethanol, α-[1-(aminomethyl)propyl]tetrahydro- Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on 3-Thiophenemethanol, α-[1-(aminomethyl)propyl]tetrahydro-
Professional Introduction to Compound with CAS No. 1691704-72-9 and Product Name: 3-Thiophenemethanol, α-[1-(aminomethyl)propyl]tetrahydro-
The compound with the CAS number 1691704-72-9 and the product name 3-Thiophenemethanol, α-[1-(aminomethyl)propyl]tetrahydro- represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural composition, has garnered attention for its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a thiophene ring, which is a key feature in many bioactive molecules, alongside an α-[1-(aminomethyl)propyl]tetrahydro- moiety that contributes to its distinct chemical properties.
In recent years, there has been a growing interest in thiophene-based compounds due to their diverse pharmacological activities. Thiophenes are known for their role in various therapeutic areas, including antiviral, antibacterial, and anticancer applications. The presence of the thiophenemethanol group in this compound suggests potential interactions with biological targets, making it a valuable candidate for further investigation. The α-[1-(aminomethyl)propyl]tetrahydro- part of the molecule likely enhances its solubility and bioavailability, which are critical factors in drug design.
Current research in the field of medicinal chemistry has highlighted the importance of functionalized thiophenes in developing novel therapeutic agents. Studies have demonstrated that modifications at the thiophene ring can significantly alter the pharmacological profile of compounds. The specific arrangement of atoms in 3-Thiophenemethanol, α-[1-(aminomethyl)propyl]tetrahydro- may contribute to its ability to interact with enzymes and receptors in a targeted manner. This has opened up new avenues for exploring its potential as a lead compound in drug discovery.
One of the most exciting aspects of this compound is its potential application in the development of small-molecule drugs. The thiophenemethanol moiety is particularly interesting because it can serve as a scaffold for further chemical modifications. Researchers have been exploring various strategies to derivatize thiophene-based compounds to enhance their biological activity. The α-[1-(aminomethyl)propyl]tetrahydro- group adds another layer of complexity, allowing for the creation of diverse derivatives with tailored properties.
Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling techniques have been used to predict the binding affinity of this compound to various biological targets. These studies have provided valuable insights into how structural modifications can influence pharmacological activity. The results suggest that 3-Thiophenemethanol, α-[1-(aminomethyl)propyl]tetrahydro- may exhibit promising properties as an antitumor agent or an anti-inflammatory drug.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as catalytic hydrogenation and protecting group strategies are crucial in constructing the complex framework of this molecule. The successful synthesis highlights the expertise required in pharmaceutical chemistry and underscores the importance of innovative synthetic approaches.
As research continues to evolve, the applications of thiophene-based compounds are expected to expand further. The unique structural features of 3-Thiophenemethanol, α-[1-(aminomethyl)propyl]tetrahydro- make it a compelling subject for future studies. Investigating its interactions with biological targets and exploring its potential therapeutic effects will be key areas of focus. Collaborative efforts between chemists and biologists will be essential in unlocking the full potential of this compound.
The development of novel pharmaceuticals relies heavily on the discovery and characterization of new chemical entities. Compounds like 3-Thiophenemethanol, α-[1-(aminomethyl)propyl]tetrahydro-, with their intricate structures and diverse functionalities, represent promising leads for drug discovery programs. By leveraging cutting-edge technologies and innovative research approaches, scientists are paving the way for next-generation therapeutics that address unmet medical needs.
In conclusion, 3-Thiophenemethanol, α-[1-(aminomethyl)propyl]tetrahydro-, identified by CAS number 1691704-72-9, is a compound with significant potential in pharmaceutical research. Its unique molecular architecture and functional groups make it an attractive candidate for further exploration in drug development. As our understanding of medicinal chemistry continues to advance, compounds like this one will play a crucial role in shaping the future of healthcare.
1691704-72-9 (3-Thiophenemethanol, α-[1-(aminomethyl)propyl]tetrahydro-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)